Cas no 4938-52-7 (1-Hepten-3-ol)

1-Hepten-3-ol Properties

Names and Identifiers

• 1-Hepten-3-ol
• n-Butyl vinyl carbinol
• hept-1-en-3-ol
• 1-heptene-3-ol
• 3-hydroxyhept-1-ene
• Butyl vinyl carbinol
• heptene-1-ol-3
• +Expand

• MDL： MFCD00021940
• InChIKey： PZKFYTOLVRCMOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-3-5-6-7(8)4-2/h4,7-8H,2-3,5-6H2,1H3
• SMILES： CCCCC(C=C)O
• BRN： 1720340

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 114.104
• Heavy Atom Count: 8
• Complexity: 59.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.72350
• PSA: 20.23000
• Refractive Index: n20/D 1.433(lit.)
• Boiling Point: 153-156 °C(lit.)
• Melting Point: 26°C (estimate)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• FEMA: 4129 | (+/-)-1-HEPTEN-3-OL
• Color/Form: liquid
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Density: 0.836 g/mL at 20 °C
  0.836 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether